Cas no 507264-68-8 ((1-Cyano-cyclopropyl)-carbamic Acid tert-Butyl Ester)

• Product Name: (1-Cyano-cyclopropyl)-carbamic Acid tert-Butyl Ester
• CAS No: 507264-68-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD18969418
• CID: 1023471
• PubChem ID: 20825555
• Update Time: 2025-04-20

(1-Cyano-cyclopropyl)-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-cyanocyclopropyl)-, 1,1-dimethylethyl ester (9CI)
• (1-cyano-cyclopropyl)-carbamic acid tert-butyl ester
• 1-AMINOCYCLOPROPANE-1-CARBONITRILE, N-BOC PROTECTED
• A1-01092
• (1-cyano-cyclopropyl)-carbamic acid tert-butyl ester pound>>Carbamic acid, (1-cyanocyclopropyl)-, 1,1-dimethylethyl ester (9CI)
• AKOS027254617
• tert-butyl N-(1-cyanocyclopropyl)carbamate
• SCHEMBL2394821
• 507264-68-8
• CS-0038352
• tert-Butyl(1-cyanocyclopropyl)carbamate
• tert-Butyl (1-cyanocyclopropyl)carbamate
• tert-Butyl 1-cyanocyclopropylcarbamate
• BCP29376
• AC-30509
• MFCD18969418
• 1-(Boc-amino)-1-cyano-cyclopropane
• DB-173311
• EN300-153254
• RBTYXJDLTHWWTG-UHFFFAOYSA-N
• AS-72239
• Z1230764092
• (1-Cyano-cyclopropyl)-carbamic Acid tert-Butyl Ester

• MDL： MFCD18969418
• Inchi： 1S/C9H14N2O2/c1-8(2,3)13-7(12)11-9(6-10)4-5-9/h4-5H2,1-3H3,(H,11,12)
• InChI Key： RBTYXJDLTHWWTG-UHFFFAOYSA-N
• SMILES： O(C(NC1(C#N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.1Ų